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Compound of Interest

Compound Name: Me-344

Cat. No.: B10768471 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Me-344 is a second-generation isoflavone derivative with potent anti-cancer properties

demonstrated in both preclinical and early clinical studies.[1][2] It is a synthetic, active

metabolite of NV-128.[3][4] The cytotoxic effects of Me-344 are primarily enacted by targeting

mitochondrial bioenergetics.[1][2] Its mechanisms of action are multifaceted, including the

inhibition of mitochondrial oxidative phosphorylation (OXPHOS) at complex I, disruption of ATP

generation, and downregulation of the PI3K/AKT/mTOR signaling pathway.[4][5][6]

Furthermore, Me-344 has been shown to increase the production of mitochondrial reactive

oxygen species (ROS), inhibit tubulin polymerization, and target Heme Oxygenase 1 (HO-1),

leading to caspase-dependent and -independent cell death.[1][3][7][8]

This application note provides a detailed protocol for the preparation, storage, and handling of

Me-344 stock solutions for use in in vitro cell culture experiments.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of Me-344.
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Property Value Source

Molecular Formula C₂₂H₂₀O₄ [5]

Molecular Weight 348.39 g/mol [4][5]

CAS Number 1374524-68-1 [4][5]

Appearance Crystalline powder [6]

Solubility

      DMSO 70 mg/mL (200.92 mM) [4]

      Ethanol 70 mg/mL [4]

      Water Insoluble [4]

Storage (Powder) 3 years at -20°C [4]

Storage (Stock Solution) 1 year at -80°C in solvent [4]

1 month at -20°C in solvent [4]

Experimental Workflow & Protocols
Diagram: Stock Solution Preparation Workflow
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Me-344 Stock Solution Preparation

1. Weigh Me-344 Powder

2. Add Anhydrous DMSO

Use aseptic technique

3. Vortex to Dissolve

4. Filter Sterilize (Optional)

For long-term sterility

5. Aliquot into Vials

If not filtering

6. Store at -80°C

Protect from light

Click to download full resolution via product page

Caption: Workflow for preparing sterile Me-344 stock solutions.

Materials and Equipment
Me-344 powder (CAS: 1374524-68-1)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) 0.22 µm syringe filter for sterilization

Protocol 1: Preparation of a 100 mM Me-344 Stock
Solution
This protocol describes the preparation of a high-concentration primary stock solution in

DMSO.

Preparation: Perform all steps in a sterile environment (e.g., a biological safety cabinet)

using aseptic techniques to prevent contamination.

Calculation:

The molecular weight of Me-344 is 348.39 g/mol .[4]

To prepare a 100 mM (0.1 M) solution, you need 34.839 mg of Me-344 per 1 mL of

solvent.

Example Calculation: To make 1 mL of a 100 mM stock, weigh out 34.84 mg of Me-344
powder.

Weighing: Carefully weigh the desired amount of Me-344 powder and place it into a sterile

tube.

Dissolving:

Add the calculated volume of anhydrous, sterile DMSO to the tube containing the Me-344
powder.[4]
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Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional): For long-term storage and to ensure sterility, the solution can be

passed through a 0.22 µm syringe filter into a new sterile tube. Note that this may result in a

minor loss of product.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected

cryovials. This is crucial to avoid repeated freeze-thaw cycles which can degrade the

compound.[4]

Store the aliquots at -80°C for long-term stability (up to 1 year).[4] For short-term use,

storage at -20°C for up to one month is acceptable.[4]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Working solutions are prepared by diluting the high-concentration stock solution into complete

cell culture medium immediately before use.

Thawing: Thaw a single aliquot of the 100 mM Me-344 stock solution at room temperature.

Intermediate Dilution (Recommended): It is often impractical to dilute directly from a 100 mM

stock to a final nanomolar concentration. Create an intermediate stock (e.g., 1 mM) in sterile

DMSO or culture medium.

Example: To make a 1 mM intermediate stock, dilute the 100 mM stock 1:100 (e.g., 2 µL of

100 mM stock + 198 µL of sterile DMSO or medium).

Final Dilution:

Calculate the volume of the intermediate stock needed to achieve the desired final

concentration in your cell culture vessel. The final concentration of Me-344 used in cell

culture can range from nanomolar to micromolar, with IC₅₀ values reported between 70–

260 nM in leukemia cell lines.[3][4]
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Example: To treat cells in 10 mL of medium with a final concentration of 100 nM Me-344:

Using a 1 mM intermediate stock (which is 1,000,000 nM):

Volume needed = (Final Concentration x Final Volume) / Stock Concentration

Volume needed = (100 nM x 10 mL) / 1,000,000 nM = 0.001 mL = 1 µL.

Add 1 µL of the 1 mM intermediate stock to the 10 mL of cell culture medium.

Vehicle Control: It is critical to include a vehicle control in all experiments. This consists of

treating a parallel set of cells with the same final concentration of DMSO used in the highest

Me-344 treatment condition.

Application: Mix the medium gently after adding the compound and proceed with the cell

treatment.

Me-344 Signaling Pathways
Me-344 exerts its anti-cancer effects through multiple mechanisms, primarily centered on

mitochondrial dysfunction and disruption of cellular homeostasis.
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Simplified Signaling Pathways of Me-344

Me-344
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Caption: Key molecular targets and downstream effects of Me-344.

Safety and Handling

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10768471?utm_src=pdf-body-img
https://www.benchchem.com/product/b10768471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Me-344 is a potent cytotoxic agent.[1][2]

Use appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound in its powder or dissolved form.

Handle the powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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